Cas no 1823496-66-7 (1H-Azepine-1-carboxylic acid, hexahydro-4-methylene-, phenylmethyl ester)

• Product Name: 1H-Azepine-1-carboxylic acid, hexahydro-4-methylene-, phenylmethyl ester
• CAS No: 1823496-66-7
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 5182053
• PubChem ID: 53423528
• Update Time: 2025-07-13

1H-Azepine-1-carboxylic acid, hexahydro-4-methylene-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carboxylic acid, hexahydro-4-methylene-, phenylmethyl ester
• SCHEMBL22482796
• WLZ3114
• 1823496-66-7
• benzyl 4-methyleneazepane-1-carboxylate

• Inchi： 1S/C15H19NO2/c1-13-6-5-10-16(11-9-13)15(17)18-12-14-7-3-2-4-8-14/h2-4,7-8H,1,5-6,9-12H2
• InChI Key： OUPFBCVCLBIIQL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(=C)CCC1)=O

Computed Properties

• Exact Mass: 245.141578849g/mol
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 1H-Azepine-1-carboxylic acid, hexahydro-4-methylene-, phenylmethyl ester

Introduction to 1H-Azepine-1-carboxylic acid, hexahydro-4-methylene-, phenylmethyl ester (CAS No. 1823496-66-7)

The compound 1H-Azepine-1-carboxylic acid, hexahydro-4-methylene-, phenylmethyl ester, identified by the CAS number 1823496-66-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a hexahydro-4-methylene moiety and a phenylmethyl ester side chain imparts unique chemical properties that make it a promising candidate for further exploration.

In recent years, the study of azepine derivatives has seen remarkable progress, particularly in their role as scaffolds for the development of novel therapeutic agents. Azepine rings, known for their stability and versatility, have been incorporated into various pharmacophores targeting a wide range of biological pathways. The specific modification of 1H-Azepine-1-carboxylic acid, hexahydro-4-methylene-, phenylmethyl ester with a carboxylic acid group at the 1-position and a hexahydro-4-methylene group at the 4-position enhances its interactability with biological targets. This structural feature is particularly intriguing as it allows for selective binding to proteins and enzymes involved in critical physiological processes.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The phenylmethyl ester moiety provides a versatile handle for further functionalization, enabling chemists to explore diverse chemical modifications. This flexibility is crucial in drug discovery pipelines, where rapid and efficient synthesis of analogs is often required to optimize potency and selectivity. The compound’s ability to serve as a building block for larger molecules underscores its importance in the pharmaceutical industry.

Recent studies have highlighted the therapeutic potential of azepine derivatives in addressing various diseases, including neurological disorders and cancer. The unique structural features of 1H-Azepine-1-carboxylic acid, hexahydro-4-methylene-, phenylmethyl ester make it an attractive candidate for further investigation in these areas. For instance, its ability to modulate neurotransmitter receptors has been explored in preclinical models, suggesting its utility in treating conditions such as depression and anxiety. Additionally, its interaction with enzymes involved in cancer cell proliferation has been investigated, opening up possibilities for oncology applications.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the hexahydro-4-methylene group requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve this goal. The presence of the carboxylic acid group further complicates the synthesis but also offers opportunities for derivatization into salts or esters, which can improve solubility and bioavailability.

In terms of pharmacokinetic properties, 1H-Azepine-1-carboxylic acid, hexahydro-4-methylene-, phenylmethyl ester exhibits characteristics that are favorable for drug development. Its molecular structure suggests moderate lipophilicity, which is often desirable for oral bioavailability. Furthermore, preliminary pharmacokinetic studies indicate reasonable metabolic stability, reducing the likelihood of rapid degradation in vivo. These attributes make it a promising candidate for further preclinical evaluation.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying potential interactions with biological targets. By leveraging these tools, researchers can optimize the structure of 1H-Azepine-1-carboxylic acid, hexahydro-4-methylene-, phenylmethyl ester to enhance its therapeutic potential. This interdisciplinary approach combines experimental data with computational insights to accelerate drug discovery efforts.

As research continues to evolve, new methodologies are being developed to explore the full potential of azepine derivatives like 1H-Azepine-1-carboxylic acid, hexahydro-4-methylene-, phenylmethyl ester. Advances in biocatalysis and flow chemistry are particularly exciting as they offer more sustainable and efficient routes to complex molecules. These innovations not only improve synthetic efficiency but also reduce environmental impact, aligning with broader goals in green chemistry.

The future prospects for this compound are bright, with ongoing studies aimed at expanding its therapeutic applications. Collaborative efforts between academic researchers and industry scientists are essential to translate laboratory findings into clinical reality. By combining expertise from various disciplines—chemistry, biology, pharmacology—significant strides can be made in developing novel treatments for human diseases.

In conclusion,1H-Azepine-1-carboxylic acid, hexahydro-4-methylene-, phenylmethyl ester (CAS No. 1823496-66-7) stands out as a versatile and promising molecule with far-reaching implications in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further exploration. As scientific understanding advances and new technologies emerge,this compound will continue to play a pivotal role in shaping the future of drug development.